Cas no 1228880-43-0 (tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate
• CAS No: 1228880-43-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 2196159
• PubChem ID: 53302241
• Update Time: 2025-06-11

tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3r,4s)-3-ethyl-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate
• MFCD18633050
• rel-tert-Butyl (3R,4S)-3-ethyl-4-hydroxypyrrolidine-1-carboxylate
• CS-0056924
• SCHEMBL19083300
• EN300-1624278
• PS-17162
• E88288
• rac-tert-butyl (3R,4S)-3-ethyl-4-hydroxypyrrolidine-1-carboxylate
• 1228880-43-0
• tert-Butyl(3>R,4S)-3-ethyl-4-hydroxypyrrolidine-1-carboxylate
• trans-1-Boc-3-ethyl-4-hydroxy-pyrrolidine
• AKOS015900909

• Inchi： 1S/C11H21NO3/c1-5-8-6-12(7-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： YYLFOQRAQOJJDD-RKDXNWHRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate

Research Brief on tert-Butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate (CAS: 1228880-43-0)

In recent years, the compound tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate (CAS: 1228880-43-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the trans-3-ethyl-4-hydroxy substitution pattern and the tert-butyl carbamate protecting group, make it a versatile building block for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the synthesis of novel gamma-secretase modulators for Alzheimer's disease treatment. The researchers demonstrated that the stereochemistry at the 3- and 4-positions of the pyrrolidine ring significantly influenced the biological activity of the final compounds. The tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate served as a key chiral template, enabling the efficient construction of stereochemically pure candidates with improved blood-brain barrier penetration.

Another important application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where this intermediate was utilized in the development of new antiviral agents targeting RNA-dependent RNA polymerase. The study highlighted that the ethyl and hydroxy substituents on the pyrrolidine ring contributed to enhanced binding affinity through favorable hydrophobic interactions and hydrogen bonding with the target enzyme.

From a synthetic chemistry perspective, several recent publications have focused on optimizing the production of tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis route using enzymatic resolution, achieving >99% enantiomeric excess with significantly reduced production costs compared to traditional methods. This advancement is particularly important for scaling up production to meet the growing demand in pharmaceutical development.

The compound's stability and reactivity profile have also been the subject of recent investigations. Studies published in Chemical and Pharmaceutical Bulletin (2023) examined its behavior under various storage conditions and in different solvent systems, providing valuable data for formulation scientists working with this intermediate. The findings suggest that while the compound is generally stable at room temperature, special attention should be paid to moisture control during long-term storage.

Looking forward, the unique structural features of tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate continue to make it a valuable scaffold for drug discovery. Current research trends indicate growing interest in its application for developing modulators of protein-protein interactions, particularly in the field of oncology. The compound's ability to introduce both hydrophobic (ethyl) and hydrophilic (hydroxy) moieties in a spatially defined manner offers distinct advantages for rational drug design.